Cas no 2639411-95-1 (tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 2639411-95-1
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 5664216
• PubChem ID: 165896273
• Update Time: 2025-08-10

tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639411-95-1
• EN300-27725075
• tert-butyl 1-[(pyrrolidin-2-yl)methyl]-1H-1,2,3-triazole-4-carboxylate
• tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C12H20N4O2/c1-12(2,3)18-11(17)10-8-16(15-14-10)7-9-5-4-6-13-9/h8-9,13H,4-7H2,1-3H3
• InChI Key： VGTZXKZTORNVIN-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(CC2CCCN2)N=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate

Introduction to Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639411-95-1)

Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate, identified by the chemical compound code CAS No. 2639411-95-1, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butyl group and a pyrrolidin-2-yl moiety in its molecular framework imparts unique physicochemical properties that make it a promising candidate for further exploration in drug development.

The molecular structure of Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate consists of a triazole ring fused with a carboxylate functional group, which is further substituted with a pyrrolidin-2-yl side chain and a bulky tert-butyl group. This configuration not only enhances the compound's solubility and stability but also influences its interactions with biological targets. The pyrrolidin-2-yl moiety is particularly noteworthy, as it is frequently found in bioactive molecules and has been shown to contribute to receptor binding affinity and selectivity.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from triazole derivatives. These compounds have demonstrated efficacy in various pharmacological applications, including antiviral, antibacterial, and anticancer therapies. The structural features of Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate align well with the criteria for designing molecules with enhanced pharmacological properties. Specifically, the triazole ring serves as a scaffold that can be modulated to optimize binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the tert-butyl group and the pyrrolidin-2-yl moiety creates a unique pharmacophore that may interact with specific enzymes or receptors in a manner conducive to therapeutic effects. Furthermore, the carboxylate group provides an acidic character to the molecule, which can be exploited for pH-sensitive drug delivery systems or for enhancing binding affinity through ion-dipole interactions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting costly wet-lab experiments. By leveraging techniques such as molecular docking and quantum mechanical calculations, scientists have been able to identify promising candidates like Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate that exhibit favorable interactions with target proteins. These computational studies have suggested that this compound may possess inhibitory activity against certain kinases and proteases, making it a potential candidate for treating inflammatory diseases and cancer.

The synthesis of Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key transformations such as cyclization reactions to form the triazole ring and nucleophilic substitution reactions to introduce the pyrrolidin-2-yl and tert-butyl groups. The use of advanced synthetic methodologies ensures high yields and purity, which are crucial for subsequent pharmacological evaluation.

In conclusion, Tert-butyl 1-(pyrrolidin-2-yl)methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 2639411-95) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into novel therapeutic agents. As research in this area continues to progress, compounds like this are expected to play a pivotal role in addressing unmet medical needs.